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Compound of Interest

Compound Name: 1,2-Bis(bromomethyl)benzene

Cat. No.: B041939

For Immediate Implementation: This document provides critical safety and logistical information
for researchers, scientists, and drug development professionals working with 1,2-
Bis(bromomethyl)benzene. Adherence to these protocols is essential for ensuring laboratory

safety and proper chemical management.

1,2-Bis(bromomethyl)benzene is a hazardous chemical that requires strict safety measures
to prevent exposure. It is classified as corrosive and a lachrymator, and it can cause severe
skin burns, eye damage, and may be fatal if inhaled.[1][2] This guide outlines the necessary
personal protective equipment (PPE), step-by-step handling procedures, and disposal plans to
minimize risks.

Essential Safety Information at a Glance

A thorough understanding of the hazards associated with 1,2-Bis(bromomethyl)benzene is
the first line of defense. The following table summarizes its key hazard classifications.
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Hazard Classification Description

Acute Toxicity, Inhalation Fatal if inhaled[1]

Skin Corrosion/Irritation Causes severe skin burns[1][2]

Eye Damage/Irritation Causes serious eye damage[1][2]
Sensitization, Skin May cause an allergic skin reaction[1]
Acute Toxicity, Oral Harmful if swallowed[1]

Personal Protective Equipment (PPE): Your First Line of
Defense

A comprehensive PPE strategy is mandatory to prevent any direct contact with 1,2-
Bis(bromomethyl)benzene. The following equipment must be worn at all times when handling

this chemical.
. . . Standard/Specificat
Protection Type Specific Equipment Purpose
ion
Chemical safety OSHA 29 CFR To protect eyes and
Eye and Face
) goggles and a face 1910.133 or European  face from splashes
Protection ,
shield Standard EN166[3] and fumes.
Chemical-resistant ] )
_ . o Inspect gloves priorto  To prevent skin
Skin Protection gloves (e.g., nitrile,
use[4] contact.
neoprene)
Chemical-resistant N/A To protect the body
apron or lab coat from splashes.
NIOSH/MSHA or
) ) European Standard Required if ventilation ~ To prevent inhalation
Respiratory Protection o
EN 149 approved is inadequate[3] of dust or fumes.

respirator

Operational Protocol: Step-by-Step Handling Procedure
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All handling of 1,2-Bis(bromomethyl)benzene must be conducted within a certified chemical
fume hood to ensure proper ventilation.

Preparation:

o Don PPE: Before entering the designated handling area, put on all required PPE as specified
in the table above.

o Prepare Workspace: Ensure the chemical fume hood is clean and uncluttered. Gather all
necessary equipment and reagents.

o Emergency Preparedness: Confirm that an eyewash station and safety shower are readily
accessible and unobstructed.[3]

Handling:

e Weighing and Transfer: Carefully weigh and transfer the chemical within the fume hood. Use
dry, clean spatulas and containers to avoid generating dust.

e Reactions: If using in a reaction, add it slowly to the reaction vessel. Keep the container
tightly sealed when not in use.[1][3]

e Avoid Inhalation: Do not breathe dust or fumes.[1][3]
e No Contamination: Do not eat, drink, or smoke in the handling area.[1][3]
Post-Handling:

o Decontamination: Thoroughly decontaminate all work surfaces, equipment, and glassware
that have come into contact with the chemical.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.[1]

o Clothing: Launder any contaminated work clothing separately before reuse.[1]

Emergency and First Aid Measures
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In the event of exposure, immediate action is critical.

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[1][3]

Skin Contact

Immediately remove all contaminated clothing.
Flush skin with plenty of water and soap for at
least 15 minutes. Seek medical attention if

irritation or a rash occurs.[1]

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Seek immediate
medical attention.[1][3]
i Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek immediate medical attention.[1][3]

Disposal Plan: Responsible Waste Management

Proper disposal of 1,2-Bis(bromomethyl)benzene and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

 All solid waste contaminated with 1,2-Bis(bromomethyl)benzene should be collected in a

designated, labeled, and sealed hazardous waste container.

e Unused or unwanted 1,2-Bis(bromomethyl)benzene must be disposed of as hazardous

waste.

Disposal Procedure:

o Dispose of the waste through an authorized hazardous or special waste collection point.[1]

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://static.cymitquimica.com/products/54/pdf/sds-OR8961.pdf
https://www.fishersci.com/store/msds?partNumber=AC155050250&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR8961.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR8961.pdf
https://www.fishersci.com/store/msds?partNumber=AC155050250&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR8961.pdf
https://www.fishersci.com/store/msds?partNumber=AC155050250&countryCode=US&language=en
https://www.benchchem.com/product/b041939?utm_src=pdf-body
https://www.benchchem.com/product/b041939?utm_src=pdf-body
https://www.benchchem.com/product/b041939?utm_src=pdf-body
https://static.cymitquimica.com/products/54/pdf/sds-OR8961.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Treatment may involve mixing with a combustible solvent and incineration in a licensed
facility.[1]

» Empty containers must be decontaminated before disposal. Consult your institution's
environmental health and safety office for specific guidelines.

Safe Handling Workflow for 1,2-
Bis(bromomethyl)benzene
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Safe Handling Workflow for 1,2-Bis(bromomethyl)benzene
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Caption: Workflow for the safe handling of 1,2-Bis(bromomethyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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